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Compound of Interest

N-(2,4-

Compound Name: dimethoxybenzyl)cyclohexanamin
e

CAS No.: 356093-86-2

Cat. No.: B1298165

Get Quote

Technical Guide: N-(2,4-
dimethoxybenzyl)cyclohexanamine

A Comprehensive Analysis for Chemical Researchers and Drug Development Professionals

This guide provides an in-depth analysis of N-(2,4-dimethoxybenzyl)cyclohexanamine, a
secondary amine with potential applications in pharmaceutical and chemical research. Due to
its specific substitution pattern, this compound serves as an interesting scaffold for further
molecular exploration.

Compound Identification and Properties

N-(2,4-dimethoxybenzyl)cyclohexanamine is a substituted cyclohexylamine derivative. The
core structure consists of a cyclohexyl ring and a 2,4-dimethoxybenzyl group linked by a
secondary amine.
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Key Identifiers and Physicochemical Properties:

Property Value Source

CAS Number 356093-86-2 [1]

Molecular Formula C15H23NO2 [1]

Molecular Weight 249.35 g/mol [1]
N-[(2,4-

IUPAC Name dimethoxyphenyl)methyl]cyclo
hexanamine

COclcc(OC)ccclCNC1ICcCCC
SMILES c1 [1]

Expected to be a colorless to
Appearance yellowish liquid or low-melting General knowledge
solid

The presence of two methoxy groups on the benzyl ring can enhance solubility in organic
solvents and may influence its biological activity and metabolic pathways.[2] The
cyclohexylamine moiety provides a non-aromatic, lipophilic character to the molecule.[3][4]

Synthesis and Purification

The most common and efficient method for synthesizing N-substituted cyclohexanamines like
N-(2,4-dimethoxybenzyl)cyclohexanamine is through reductive amination.[5][6][7] This two-
step, one-pot reaction is a cornerstone of amine synthesis in medicinal and organic chemistry.

[8]
Reaction Scheme:

The synthesis involves the reaction of cyclohexanone with 2,4-dimethoxybenzylamine to form a
Schiff base (imine) intermediate, which is then reduced in situ to the final secondary amine
product.

Detailed Experimental Protocol:
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Materials:

Cyclohexanone

2,4-Dimethoxybenzylamine[9][10]

Sodium triacetoxyborohydride (NaBH(OACc)s3) or Sodium cyanoborohydride (NaBHsCN)
Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Anhydrous Magnesium Sulfate (MgSOa4) or Sodium Sulfate (Na2S0a)

Saturated sodium bicarbonate solution

Brine

Procedure:

To a solution of cyclohexanone (1.0 eq) in anhydrous DCM, add 2,4-dimethoxybenzylamine
(1.0 eq).

Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine
intermediate.

In a separate flask, prepare a slurry of sodium triacetoxyborohydride (1.5 eq) in DCM.
Slowly add the reducing agent slurry to the reaction mixture.

Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS) until the starting materials are consumed (typically 12-24 hours).

Quench the reaction by the slow addition of a saturated sodium bicarbonate solution.
Separate the organic layer, and extract the aqueous layer with DCM.
Combine the organic layers, wash with brine, and dry over anhydrous MgSOQOea.

Filter the mixture and concentrate the solvent under reduced pressure to yield the crude
product.
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 Purify the crude product by flash column chromatography on silica gel to obtain pure N-(2,4-
dimethoxybenzyl)cyclohexanamine.

Workflow Diagram:
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Caption: Reductive amination workflow for the synthesis of N-(2,4-

dimethoxybenzyl)cyclohexanamine.

Characterization and Quality Control

To ensure the identity and purity of the synthesized compound, a suite of analytical techniques

should be employed. These methods are crucial for validating the structure and ensuring the

reliability of any subsequent biological or chemical studies.

Analytical Methods:

Technique

Expected Results

1H NMR

Signals corresponding to the cyclohexyl protons,
the benzylic methylene protons, the aromatic
protons, and the methoxy group protons. The
integration of these signals should match the

number of protons in the structure.

13C NMR

Resonances for all unique carbon atoms in the
molecule, including the aliphatic carbons of the
cyclohexyl ring, the benzylic carbon, the
aromatic carbons, and the methoxy carbons.[11]
[12]

Mass Spectrometry (MS)

The molecular ion peak ([M+H]*) should
correspond to the calculated molecular weight of
the compound (250.18 m/z). Fragmentation

patterns can further confirm the structure.[13]

Infrared (IR) Spectroscopy

Characteristic absorption bands for N-H
stretching (around 3300-3500 cm~1), C-H
stretching (aliphatic and aromatic), and C-O

stretching of the methoxy groups.

Elemental Analysis

The percentage composition of Carbon,
Hydrogen, and Nitrogen should be within £0.4%

of the theoretical values.
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Self-Validating System:

The combination of these techniques provides a self-validating system. For instance, the
molecular formula determined by high-resolution mass spectrometry should be consistent with
the integration of the *H NMR spectrum and the number of signals in the 13C NMR spectrum.

Potential Applications in Research and Drug
Development

While specific applications for N-(2,4-dimethoxybenzyl)cyclohexanamine are not extensively
documented in publicly available literature, its structural motifs suggest several areas of
potential interest for researchers.

» Scaffold for Novel Therapeutics: The arylcyclohexylamine framework is a known
pharmacophore in various centrally acting agents. Modifications of this scaffold, such as the
introduction of the dimethoxybenzyl group, could lead to novel compounds with unique
pharmacological profiles.[14]

 Intermediate in Complex Molecule Synthesis: This compound can serve as a versatile
building block for the synthesis of more complex molecules, including potential drug
candidates and bioactive probes.[3][15]

¢ Probing Receptor Binding: The specific substitution pattern on the aromatic ring can be used
to study structure-activity relationships (SAR) at various biological targets. The methoxy
groups can act as hydrogen bond acceptors and influence the electronic properties of the
aromatic ring, which can be critical for receptor binding.[16]

Logical Relationship Diagram:
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Potential Research Applications

Core Compound /7@

6-(2,4-dimethoxybenzyl)cyclohexanamine CAS: 356093-86-2} )[Synthetic Intermediate)

)
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Caption: Potential research applications stemming from the core compound.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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